1,3-Thiazole-2,4,5-tricarboxylic acid

• IUPAC Name: 1,3-thiazole-2,4,5-tricarboxylic acid
• InChI: InChI=1S/C6H3NO6S/c8-4(9)1-2(5(10)11)14-3(7-1)6(12)13/h(H,8,9)(H,10,11)(H,12,13)
• InChI Key: JKMPXGJJRMOELF-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SC(=N1)C(=O)O)C(=O)O)C(=O)O
• Molecular Formula: C6H3NO6S
• DSSTOX Substance ID: DTXSID40707985
• Molecular Weight: 217.16 g/mol
• CAS No.: 290294-61-0

Description

1,3-Thiazole-2,4,5-tricarboxylic acid is a chemical compound with the molecular formula C6H3NO6S. It belongs to the class of organic compounds known as thiazolecarboxylic acids and derivatives. These are heterocyclic compounds containing a thiazole ring which bears a carboxylic acid group (or a derivative thereof).

Molecular Structure Analysis

The molecular structure of this compound consists of a thiazole ring, which is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms. Attached to this ring are three carboxylic acid groups.

Scientific Research Applications

Antifungal and Antiviral Applications

1,3-Thiazole derivatives, including those similar to 1,3-Thiazole-2,4,5-tricarboxylic acid, have been shown to exhibit significant antifungal and antivirus activities. A study demonstrated that novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives exhibited good fungicidal activity and antivirus activity, particularly against Tobacco Mosaic Virus (TMV) (Fengyun et al., 2015).

Antibacterial and Antifungal Drug Development

The potential of 1,3-Thiazole derivatives in antibacterial and antifungal drug development has been explored. Novel dicarboxylic acid derivatives of various heterocyclic compounds, including 1,3-thiazoles, have shown promising results in antibacterial and antifungal activity, potentially offering a new avenue for novel drug development (Dabholkar & Parab, 2011).

Crystal Engineering and Material Science

Thiazole derivatives are integral in crystal engineering and material science. For instance, the co-crystal of 2-amino-5-nitro-1,3-thiazole with 4-aminobenzoic acid has been studied for its unique hydrogen-bonding associations and non-centrosymmetric packing lattice, indicating potential applications in material science (Lynch, 2001).

Synthesis of Bioactive Compounds

This compound and its derivatives play a crucial role in the synthesis of various bioactive compounds. The synthesis of substituted 1-(3-(1,3-thiazol-2-yl)phenyl)-5-oxopyrrolidines and their antibacterial properties indicate the importance of thiazole derivatives in developing compounds with increased antibacterial effects (Sapijanskaitė-Banevič et al., 2020).

Pharmaceutical Applications

The thiazole core structure, including that of this compound, is significant in pharmaceutical applications. Thiazole derivatives are known for their versatility and are used as bioactive agents, sensors, catalysts, and in drug design. Their molecular architecture makes them suitable for developing new pharmaceuticals (Nayak & Gaonkar, 2019).

Safety and Hazards

While specific safety and hazard information for 1,3-Thiazole-2,4,5-tricarboxylic acid is not available, general precautions should be taken while handling it, such as avoiding contact with skin and eyes, and avoiding formation of dust and aerosols.